Cas no 1797673-39-2 (N-{2-[(2-cyanoethyl)sulfanyl]phenyl}-2-(methylsulfanyl)pyridine-3-carboxamide)

• Product Name: N-{2-[(2-cyanoethyl)sulfanyl]phenyl}-2-(methylsulfanyl)pyridine-3-carboxamide
• CAS No: 1797673-39-2
• MF: C₁₆H₁₅N₃OS₂
• MW: 329.43980050087
• CID: 6492971
• PubChem ID: 75467329
• Update Time: 2025-05-19

N-{2-[(2-cyanoethyl)sulfanyl]phenyl}-2-(methylsulfanyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS033117370
• Z1155270453
• 1797673-39-2
• N-[2-(2-cyanoethylsulfanyl)phenyl]-2-methylsulfanylpyridine-3-carboxamide
• N-{2-[(2-cyanoethyl)sulfanyl]phenyl}-2-(methylsulfanyl)pyridine-3-carboxamide
• EN300-26592128

• Inchi： 1S/C16H15N3OS2/c1-21-16-12(6-4-10-18-16)15(20)19-13-7-2-3-8-14(13)22-11-5-9-17/h2-4,6-8,10H,5,11H2,1H3,(H,19,20)
• InChI Key： YBHDXZYJUQSVET-UHFFFAOYSA-N
• SMILES： S(CCC#N)C1C=CC=CC=1NC(C1=CC=CN=C1SC)=O

Computed Properties

• Exact Mass: 329.06565446g/mol
• Monoisotopic Mass: 329.06565446g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 116Ų

Additional information on N-{2-[(2-cyanoethyl)sulfanyl]phenyl}-2-(methylsulfanyl)pyridine-3-carboxamide

Introduction to N-{2-[(2-cyanoethyl)sulfanyl]phenyl}-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 1797673-39-2)

N-{2-[(2-cyanoethyl)sulfanyl]phenyl}-2-(methylsulfanyl)pyridine-3-carboxamide, identified by its CAS number 1797673-39-2, is a specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a subject of intense study for potential applications in drug development and medicinal chemistry.

The molecular structure of N-{2-[(2-cyanoethyl)sulfanyl]phenyl}-2-(methylsulfanyl)pyridine-3-carboxamide incorporates several key functional groups that contribute to its reactivity and biological activity. The presence of a phenyl ring substituted with a 2-cyanoethylsulfanyl group and a methylsulfanyl group on the pyridine ring introduces specific interactions that can be exploited for therapeutic purposes. These features make the compound a promising candidate for further investigation in various biomedical applications.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways involved in diseases such as cancer, inflammation, and neurological disorders. The unique chemical properties of N-{2-[(2-cyanoethyl)sulfanyl]phenyl}-2-(methylsulfanyl)pyridine-3-carboxamide suggest that it may have the potential to interact with target proteins and enzymes in a way that could lead to therapeutic benefits. For instance, the cyanoethylsulfanyl group can form hydrogen bonds and other non-covalent interactions with biological molecules, while the methylsulfanyl group may enhance solubility and bioavailability.

One of the most exciting aspects of this compound is its potential role in drug discovery. Researchers have been exploring its interactions with various biological targets, including kinases, transcription factors, and other enzymes that play crucial roles in disease mechanisms. Preliminary studies have indicated that N-{2-[(2-cyanoethyl)sulfanyl]phenyl}-2-(methylsulfanyl)pyridine-3-carboxamide may exhibit inhibitory activity against certain enzymes, which could make it a valuable tool for developing new treatments.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the 2-cyanoethylsulfanyl group onto the phenyl ring is particularly challenging due to the sensitivity of the cyano group to various reaction conditions. However, advances in synthetic methodologies have made it possible to achieve efficient and scalable production of this molecule. The methylsulfanyl group is typically introduced at a later stage in the synthesis, where it is coupled to the pyridine ring via a carboxamide linkage.

In terms of pharmacological activity, N-{2-[(2-cyanoethyl)sulfanyl]phenyl}-2-(methylsulfanyl)pyridine-3-carboxamide has shown promise in preclinical studies. Its ability to interact with biological targets suggests that it could be used to develop drugs with novel mechanisms of action. For example, it may be effective in inhibiting pathways that are overactive in certain types of cancer or in modulating inflammatory responses. Additionally, its structural features make it amenable to further derivatization, allowing researchers to fine-tune its properties for specific therapeutic applications.

The development of new drugs often involves extensive testing to evaluate their safety and efficacy. N-{2-[(2-cyanoethyl)sulfanyl]phenyl}-2-(methylsulfaryl)pyridine-3-carboxamide is currently undergoing rigorous evaluation in both in vitro and in vivo models. These studies aim to determine its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME). Understanding these parameters is crucial for optimizing drug delivery and maximizing therapeutic effect.

The potential applications of this compound extend beyond traditional pharmaceutical uses. It may also find utility in other areas such as agrochemicals or materials science, where its unique chemical properties could be leveraged for innovative solutions. For instance, derivatives of this molecule could be designed to interact with specific biological targets relevant to crop protection or material synthesis.

In conclusion, N-{2-[(2-cyanoethyl)sulfanyl]phenyl}-2-(methylsulfaryl)pyridine-3-carboxamide (CAS No. 1797673-39-2) is a promising compound with significant potential in the field of chemical and pharmaceutical research. Its unique structure and functional properties make it an attractive candidate for further investigation into drug development and other biomedical applications. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play an important role in advancing therapeutic strategies for various diseases.